Cas no 1863131-81-0 (4-(3-Bromopyridin-2-yl)butan-2-amine)

• Product Name: 4-(3-Bromopyridin-2-yl)butan-2-amine
• CAS No: 1863131-81-0
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6014902
• PubChem ID: 130575771
• Update Time: 2025-06-11

4-(3-Bromopyridin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-2-yl)butan-2-amine
• 1863131-81-0
• EN300-1911019
• 4-(3-Bromopyridin-2-yl)butan-2-amine

• Inchi： 1S/C9H13BrN2/c1-7(11)4-5-9-8(10)3-2-6-12-9/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： VDEBGZHZAPEXSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CCC(C)N

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3-Bromopyridin-2-yl)butan-2-amine

Comprehensive Overview of 4-(3-Bromopyridin-2-yl)butan-2-amine (CAS No. 1863131-81-0)

4-(3-Bromopyridin-2-yl)butan-2-amine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1863131-81-0, this compound is often referenced in scientific literature for its potential applications in drug discovery and material science. The presence of a bromopyridine moiety coupled with an amine functional group makes it a versatile intermediate for synthesizing more complex molecules.

Researchers and industry professionals frequently search for terms like "4-(3-Bromopyridin-2-yl)butan-2-amine synthesis", "CAS 1863131-81-0 applications", and "bromopyridine derivatives in drug development". These queries reflect the growing interest in leveraging this compound for innovative solutions. Its molecular structure, featuring a 3-bromopyridine ring linked to a butan-2-amine chain, offers reactivity that is valuable in cross-coupling reactions, a hot topic in modern organic chemistry.

In the context of green chemistry and sustainable synthesis, 4-(3-Bromopyridin-2-yl)butan-2-amine is often discussed for its role in catalytic processes. The compound's ability to participate in palladium-catalyzed reactions aligns with the industry's shift toward minimizing waste and improving efficiency. This has led to increased searches for "eco-friendly bromopyridine synthesis" and "sustainable amine functionalization", highlighting its relevance in contemporary research.

Another area of interest is the compound's potential in neurological research. The pyridine and amine groups are common motifs in bioactive molecules targeting neurotransmitter systems. As such, queries like "4-(3-Bromopyridin-2-yl)butan-2-amine in CNS drug design" are becoming more prevalent. Its structural similarity to known pharmacophores makes it a candidate for developing novel therapeutics for conditions such as Parkinson's disease and depression.

From a commercial perspective, CAS 1863131-81-0 is often sourced by manufacturers specializing in fine chemicals and custom synthesis. The demand for high-purity 4-(3-Bromopyridin-2-yl)butan-2-amine has risen due to its use in high-throughput screening and combinatorial chemistry. Companies and researchers alike search for "reliable suppliers of bromopyridine derivatives" and "scalable synthesis routes for 1863131-81-0", underscoring its industrial importance.

In summary, 4-(3-Bromopyridin-2-yl)butan-2-amine (CAS No. 1863131-81-0) is a compound of significant scientific and commercial value. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its reactive functional groups and adaptability in synthetic pathways. As research continues to explore its potential, this compound remains a focal point for innovation in chemistry and beyond.